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Compound of Interest

Tripropylammonium
Compound Name:
hexafluorophosphate

Cat. No.: B12285649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tripropylammonium
hexafluorophosphate, a compound of interest in various scientific and research applications.
This document outlines its fundamental chemical properties, including its CAS number and
molecular structure, to support its use in experimental and developmental settings.

Chemical and Physical Properties

Tripropylammonium hexafluorophosphate is an organic salt consisting of a
tripropylammonium cation and a hexafluorophosphate anion.[1] It is typically a white crystalline
solid and is soluble in polar solvents.[1] The key quantitative data for this compound are

summarized in the table below.
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Property Value Source
CAS Number 92416-28-9 [2][3][4]
Molecular Formula C9H22F6NP [1][2]
Molecular Weight 289.24 g/mol [11[2]
IUPAC Name :isp;)rr(:;)tﬂazanium;hexaﬂuoroph 1]

, CCC--INVALID-LINK--CCC.F--
Canonical SMILES [1]
INVALID-LINK--(F)(F)(F)F
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UHFFFAOYSA-O

Molecular Structure

The molecular structure of tripropylammonium hexafluorophosphate is characterized by the
ionic bond between the tripropylammonium cation and the hexafluorophosphate anion. The
cation features a central nitrogen atom bonded to three propyl groups and a hydrogen atom.
The hexafluorophosphate anion has an octahedral geometry with a central phosphorus atom
bonded to six fluorine atoms.[1]
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Tripropylammonium Cation ([CO9H22N]+)

Molecular Structure of Tripropylammonium Hexafluorophosphate

Click to download full resolution via product page

Caption: lonic structure of tripropylammonium hexafluorophosphate.
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Experimental Protocols

While specific experimental protocols for the synthesis of tripropylammonium
hexafluorophosphate can vary, a general methodology involves the reaction of tripropylamine
with hexafluorophosphoric acid.

General Synthesis Method:

» Preparation of Hexafluorophosphoric Acid: This is often generated in situ or used as a
commercially available solution.

o Reaction: Tripropylamine is slowly added to a stirred solution of hexafluorophosphoric acid
under controlled temperature conditions, typically in a suitable solvent.

 Purification: The resulting salt is then isolated and purified, often through recrystallization, to
yield the final product.

Note: This is a generalized protocol. Researchers should consult specific literature for detailed
experimental conditions and safety precautions.

This guide is intended for research purposes only and not for human or veterinary use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12285649#tripropylammonium-hexafluorophosphate-
cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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